Tert-butyl (2S,5S)-5-thiophen-2-ylpyrrolidine-2-carboxylate

• IUPAC Name: tert-butyl (2S,5S)-5-thiophen-2-ylpyrrolidine-2-carboxylate
• InChI: InChI=1S/C13H19NO2S/c1-13(2,3)16-12(15)10-7-6-9(14-10)11-5-4-8-17-11/h4-5,8-10,14H,6-7H2,1-3H3/t9-,10-/m0/s1
• InChI Key: JGCTUWHQJUTRAY-UWVGGRQHSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1CCC(N1)C2=CC=CS2
• Isomeric SMILES: CC(C)(C)OC(=O)[C@@H]1CC[C@H](N1)C2=CC=CS2
• Molecular Formula: C13H19NO2S
• Molecular Weight: 253.36 g/mol

Description

The compound “Tert-butyl (2S,5S)-5-thiophen-2-ylpyrrolidine-2-carboxylate” is a complex organic molecule. It likely contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom, and a thiophene ring, which is a five-membered ring with one sulfur atom.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through reactions involving amino acids or other cyclic compounds. The synthesis process usually involves several steps and requires careful control of conditions to ensure the correct stereochemistry.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined through techniques such as X-ray crystallography. This would provide information about the arrangement of atoms in the molecule and the stereochemistry at each chiral center.

Chemical Reactions Analysis

The compound may undergo a variety of chemical reactions, depending on the conditions. For example, the pyrrolidine ring could potentially be opened under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of this compound is not clear without more specific information. It could potentially act as a ligand for a variety of biological targets, depending on its structure.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, investigation of its properties, and examination of its potential applications in fields such as medicinal chemistry or materials science.